Cas no 136944-79-1 (Methyl 4-iodo-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 4-iodo-1H-pyrazole-3-carboxylate
• CAS No: 136944-79-1
• MF: C₅H₅IN₂O₂
• MW: 252.009873151779
• MDL: MFCD09473436
• CID: 901531
• PubChem ID: 15126157
• Update Time: 2025-04-19

Methyl 4-iodo-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-iodo-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 4-iodo-, methyl ester
• Methyl 4-iodo-1H-pyrazole-5-carboxylate
• 3-methoxycarbonyl-4-iodo-1H-pyrazole
• 4-iodo-3-methoxycarbonyl-pyrazole
• methyl 4-iodopyrazole-3-carboxylate
• 4-Iodo-1H-pyrazole-3-carboxylic acid methyl ester
• STK351844
• SBB024901
• 6533AA
• AK100557
• ST45127971
• ST24025377
• 1H-pyrazole-5-carboxylic acid, 4-iodo-, methyl ester
• DS-3558
• methyl4-iodo-1H-pyrazole-3-carboxylate
• EN300-137314
• AKOS025141919
• AKOS005167546
• MFCD26797330
• ALBB-028948
• Y10747
• DTXSID40568619
• DB-101353
• SCHEMBL19780563
• CS-0035752
• 136944-79-1

• MDL： MFCD09473436
• Inchi： 1S/C5H5IN2O2/c1-10-5(9)4-3(6)2-7-8-4/h2H,1H3,(H,7,8)
• InChI Key： ZRVNKQJWKJVSSF-UHFFFAOYSA-N
• SMILES： IC1C=NNC=1C(=O)OC

Computed Properties

• Exact Mass: 251.94000
• Monoisotopic Mass: 251.93957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.1
• Topological Polar Surface Area: 55

Experimental Properties

• PSA: 54.98000
• LogP: 0.80090